3-(2-(Trifluoromethoxy)phenyl)azetidine hydrochloride

• Molecular Formula: C10H11ClF3NO
• Molecular Weight: 253.65 g/mol
• IUPAC Name: 3-[2-(trifluoromethoxy)phenyl]azetidine;hydrochloride
• InChI: InChI=1S/C10H10F3NO.ClH/c11-10(12,13)15-9-4-2-1-3-8(9)7-5-14-6-7;/h1-4,7,14H,5-6H2;1H
• InChI Key: BLQHTWODRSDPPJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2=CC=CC=C2OC(F)(F)F.Cl

Description

3-(2-(Trifluoromethoxy)phenyl)azetidine hydrochloride is a chemical compound with the molecular formula C11H13ClF3NO It is known for its unique structure, which includes a trifluoromethoxy group attached to a phenyl ring, and an azetidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-(Trifluoromethoxy)phenyl)azetidine hydrochloride typically involves the reaction of 2-(trifluoromethoxy)benzyl chloride with azetidine in the presence of a base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3-(2-(Trifluoromethoxy)phenyl)azetidine hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The trifluoromethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce reduced derivatives. Substitution reactions can result in a variety of substituted compounds.

Scientific Research Applications

3-(2-(Trifluoromethoxy)phenyl)azetidine hydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-(Trifluoromethoxy)phenyl)azetidine hydrochloride involves its interaction with specific molecular targets and pathways. The trifluoromethoxy group and azetidine ring play crucial roles in its activity. The compound can bind to target proteins or enzymes, modulating their function and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-(3-(Trifluoromethyl)phenyl)azetidine hydrochloride
• 3-(2-(Trifluoromethoxy)phenyl)azetidine
• 3-(2-(Trifluoromethoxy)phenyl)methylazetidine hydrochloride

Uniqueness

3-(2-(Trifluoromethoxy)phenyl)azetidine hydrochloride is unique due to the presence of the trifluoromethoxy group, which imparts distinct chemical and physical properties. This group enhances the compound’s stability, lipophilicity, and potential biological activity compared to similar compounds.